Hexanoic acid, 2-((11-oxo-10,11-dihydro-5H-dibenzo(b,e)(1,4)diazepin-5-yl)carbonyl)-, sodium salt

• CAS No.: 32152-30-0
• Molecular Formula: C20H19N2NaO4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: sodium;2-(6-oxo-5H-benzo[b][1,4]benzodiazepine-11-carbonyl)hexanoate
• InChI: InChI=1S/C20H20N2O4.Na/c1-2-3-8-14(20(25)26)19(24)22-16-11-6-4-9-13(16)18(23)21-15-10-5-7-12-17(15)22;/h4-7,9-12,14H,2-3,8H2,1H3,(H,21,23)(H,25,26);/q;+1/p-1
• InChI Key: HATPKJUIWSKCJI-UHFFFAOYSA-M
• Canonical SMILES: CCCCC(C(=O)N1C2=CC=CC=C2C(=O)NC3=CC=CC=C31)C(=O)[O-].[Na+]

Description

Hexanoic acid, 2-((11-oxo-10,11-dihydro-5H-dibenzo(b,e)(1,4)diazepin-5-yl)carbonyl)-, sodium salt is a complex organic compound with the molecular formula C20-H19-N2-O3.Na and a molecular weight of 358.40 . This compound is characterized by its unique structure, which includes a dibenzo(b,e)(1,4)diazepin core, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of Hexanoic acid, 2-((11-oxo-10,11-dihydro-5H-dibenzo(b,e)(1,4)diazepin-5-yl)carbonyl)-, sodium salt involves multiple steps. The synthetic route typically starts with the preparation of the dibenzo(b,e)(1,4)diazepin core, followed by the introduction of the hexanoic acid moiety. The reaction conditions often require specific catalysts and solvents to ensure the desired product’s purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

Hexanoic acid, 2-((11-oxo-10,11-dihydro-5H-dibenzo(b,e)(1,4)diazepin-5-yl)carbonyl)-, sodium salt undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and substitution reagents like alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential interactions with biological macromolecules. In medicine, it could be investigated for its therapeutic properties, such as anti-inflammatory or anticancer activities. Industrially, it might be used in the production of specialty chemicals or pharmaceuticals .

Mechanism of Action

The mechanism of action of Hexanoic acid, 2-((11-oxo-10,11-dihydro-5H-dibenzo(b,e)(1,4)diazepin-5-yl)carbonyl)-, sodium salt involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and the target’s nature. The exact pathways and targets involved are subjects of ongoing research .

Comparison with Similar Compounds

Hexanoic acid, 2-((11-oxo-10,11-dihydro-5H-dibenzo(b,e)(1,4)diazepin-5-yl)carbonyl)-, sodium salt can be compared with other similar compounds, such as those containing the dibenzo(b,e)(1,4)diazepin core. These comparisons highlight the unique properties of this compound, such as its specific reactivity and biological activity. Similar compounds include derivatives of dibenzo(b,e)(1,4)diazepin with different substituents on the core structure .